3-(4-Bromophenyl)-7-hydroxy-8-(morpholin-4-ylmethyl)chromen-4-one

• IUPAC Name: 3-(4-bromophenyl)-7-hydroxy-8-(morpholin-4-ylmethyl)chromen-4-one
• InChI: InChI=1S/C20H18BrNO4/c21-14-3-1-13(2-4-14)17-12-26-20-15(19(17)24)5-6-18(23)16(20)11-22-7-9-25-10-8-22/h1-6,12,23H,7-11H2
• InChI Key: UHFGMZQPOFOIKL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=C(C=CC3=C2OC=C(C3=O)C4=CC=C(C=C4)Br)O
• Molecular Formula: C20H18BrNO4
• Molecular Weight: 416.3 g/mol

Description

3-(4-Bromophenyl)-7-hydroxy-8-(morpholin-4-ylmethyl)chromen-4-one, also known as BML-210, is a synthetic compound that belongs to the class of flavonoids. It has been found to possess various pharmacological properties, including anti-inflammatory, anti-cancer, and anti-oxidant activities.

Scientific Research Applications

Synthesis and Catalysis

Research has highlighted the synthesis of chromene derivatives through the reaction of 4-hydroxycoumarin with malononitrile and carbonyl compounds, employing morpholine as a catalyst. This approach is pivotal for the formation of spiro 2-amino-3-cyanopyrano[3,2-c]chromene derivatives, demonstrating the compound's role in facilitating chemical reactions (Pansuriya et al., 2009).

Green Chemistry Applications

Further research indicates the significance of using water as a solvent for the synthesis of dihydropyrano[c]chromene derivatives catalyzed by morpholine. This method underscores the environmental benefits of reducing hazardous materials and highlights the efficiency, simplicity, and cost-effectiveness of the process (Heravi et al., 2011).

Advanced Chemical Synthesis

Investigations into the diastereoselective synthesis of novel 2,3,4-trisubstituted chromanes reveal the compound's utility in producing specific isomers through reactions with 1-morpholinocyclopentene. This research demonstrates the compound's potential in synthesizing complex molecular structures with precise stereochemical outcomes (Korotaev et al., 2017).

Theoretical and Computational Chemistry

The compound has also been subject to theoretical and computational studies, such as density functional theory (DFT) analyses. These studies provide insights into the molecular structure, physicochemical properties, and reactivity of chromen-4-one derivatives, highlighting their potential in various scientific applications (Priyanka et al., 2016).

Spectroscopy and Molecular Analysis

Spectral analysis and DFT investigation of benzopyran analogues and their interactions with graphene have been explored, revealing the compound's significance in forming molecular self-assemblies with enhanced physicochemical properties. This research underscores the compound's utility in advanced material science and nanotechnology applications (Al‐Otaibi et al., 2020).

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with enzymes such as acetylcholinesterase (ache), which plays a crucial role in the cholinergic nervous system of both vertebrates and invertebrates .

Mode of Action

It’s worth noting that compounds with similar structures have been reported to inhibit the activity of acetylcholinesterase (ache), affecting normal nerve pulses’ transmission, leading to behavioral changes, body movement impairment, and even reduced number of survival organisms .

Biochemical Pathways

Related compounds have been associated with the modulation of oxidative stress pathways, affecting the production of reactive oxygen species (ros) and lipid peroxides .

Result of Action

Similar compounds have been reported to have a nontoxic inhibitory effect on acetylcholinesterase (ache), with no effect on malondialdehyde (mda) concentrations .